1-Phenyl-o-carborane

• CAS No.: 16390-61-7
• Molecular Formula: C8H16B10

Description

1-Phenyl-o-carborane is a derivative of o-carborane, a boron-rich cluster compound. It has potential applications in medicine, materials science, and organometallic/coordination chemistry.

Synthesis Analysis

Carborynes, three-dimensional analogues of benzyne, can be generated in situ from the precursors 1-X-2-Li-1,2-C2B10H10 (X = Br, I, OTs, OTf), or 1-Me3Si-2-[IPh(OAc)]-1,2-C2B10H10 or [1-Li-3-N2-1,2-C2B10H10][BF4]. They are a class of very useful synthons for the synthesis of a large variety of functionalized carborane derivatives.

Molecular Structure Analysis

The molecular structure of this compound has been examined by analyzing the deformation electron density maps, maps of the Laplacian of the electron density, and maps of the electron localization function.

Chemical Reactions Analysis

Carborynes have unique properties of their own owing to their steric/electronic features. They undergo regioselective sp2/sp3 C–H bond and N–Li bond insertion reactions, which has not been observed for benzyne.

Physical And Chemical Properties Analysis

This compound is a light gray solid. It has unique steric and electronic features that contribute to its chemical reactivity.

Mechanism of Action

The reactions of carborynes, including 1-Phenyl-o-carborane, correspond with those of benzyne with alkenes, dienes, alkynes, aromatics or heteroaromatics in a pericyclic reaction fashion.

Safety and Hazards

1-Phenyl-o-carborane may cause eye and skin irritation. It may also cause respiratory and digestive tract irritation. The toxicological properties of this material have not been fully investigated.

Future Directions

1-Phenyl-o-carborane and its derivatives have potential applications in medicine, materials science, and organometallic/coordination chemistry. Future research may focus on exploring these applications further.